Cas no 2225181-56-4 ((2-cyano-5-cyclopropylphenyl)boronic acid)

• Product Name: (2-cyano-5-cyclopropylphenyl)boronic acid
• CAS No: 2225181-56-4
• MF: C₁₀H₁₀BNO₂
• MW: 187.00
• CID: 5143870
• PubChem ID: 66521485
• Update Time: 2025-06-14

(2-cyano-5-cyclopropylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-cyano-5-cyclopropylphenyl)boronic acid
• AKOS015946905
• 2225181-56-4

• Inchi： 1S/C10H10BNO2/c12-6-9-4-3-8(7-1-2-7)5-10(9)11(13)14/h3-5,7,13-14H,1-2H2
• InChI Key： UYDPIAKTTUNZTB-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2CC2)=CC=C1C#N

Computed Properties

• Exact Mass: 187.0804587g/mol
• Monoisotopic Mass: 187.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on (2-cyano-5-cyclopropylphenyl)boronic acid

Comprehensive Overview of (2-cyano-5-cyclopropylphenyl)boronic acid (CAS No. 2225181-56-4): Properties, Applications, and Industry Insights

(2-cyano-5-cyclopropylphenyl)boronic acid (CAS No. 2225181-56-4) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound features a cyano group and a cyclopropyl moiety attached to a phenyl ring, offering unique reactivity and selectivity in pharmaceutical and materials science applications. Its molecular formula, C₁₀H₁₀BNO₂, highlights its potential as a versatile building block for complex molecular architectures.

In recent years, the demand for boronic acid-based reagents like (2-cyano-5-cyclopropylphenyl)boronic acid has surged due to their utility in drug discovery and agrochemical development. Researchers frequently search for "boronic acid derivatives in medicinal chemistry" or "cyclopropylphenyl compounds for Suzuki coupling," reflecting the compound's relevance in cutting-edge research. Its stability under mild conditions and compatibility with diverse reaction environments make it a preferred choice for synthesizing biaryl structures, a common motif in FDA-approved drugs.

The compound's cyano group enhances its electron-withdrawing properties, which is critical for modulating reaction kinetics in palladium-catalyzed couplings. This aligns with trending topics such as "green chemistry alternatives" and "catalyst efficiency optimization," where minimizing waste and improving yields are paramount. Analytical techniques like HPLC and NMR are typically employed to verify the purity of CAS No. 2225181-56-4, ensuring compliance with industry standards for high-throughput screening.

Beyond pharmaceuticals, (2-cyano-5-cyclopropylphenyl)boronic acid finds applications in organic electronics, particularly in the design of OLED materials and conductive polymers. Searches for "boronic acids in material science" or "small molecule semiconductors" often highlight its role in advancing flexible displays and energy-efficient devices. The cyclopropyl group contributes to steric tuning, a feature exploited in molecular engineering to achieve desired optoelectronic properties.

From a commercial perspective, suppliers of CAS No. 2225181-56-4 emphasize its batch-to-batch consistency and scalable synthesis, addressing frequent queries like "reliable boronic acid suppliers" or "custom synthesis of arylboronates." Regulatory compliance, including REACH and GMP certifications, further underscores its suitability for industrial and academic use. Storage recommendations typically include protection from moisture and refrigeration to maintain stability.

Emerging research explores the compound's potential in bioconjugation and proteolysis-targeting chimeras (PROTACs), areas gaining traction due to their therapeutic promise. The intersection of boronic acid chemistry with targeted protein degradation exemplifies innovation, resonating with search trends like "next-generation drug modalities." Such applications leverage the compound's ability to form reversible covalent bonds with biological targets.

In summary, (2-cyano-5-cyclopropylphenyl)boronic acid (CAS No. 2225181-56-4) exemplifies the convergence of synthetic utility and interdisciplinary innovation. Its adaptability across pharmaceuticals, materials science, and biotechnology ensures sustained interest, while its well-documented synthetic protocols and safety profile make it a staple in modern laboratories. As the scientific community continues to explore structure-activity relationships and sustainable synthesis routes, this compound remains at the forefront of molecular design.